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Compound of Interest

Compound Name: Cephapirin lactone

Cat. No.: B1668396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism of Cephapirin, a first-

generation cephalosporin antibiotic, across various species. Understanding the metabolic fate

of Cephapirin is crucial for drug development, ensuring efficacy, and establishing appropriate

withdrawal times in veterinary medicine. This document summarizes key quantitative data,

details experimental protocols, and visualizes metabolic pathways and experimental workflows.

Executive Summary
Cephapirin is primarily metabolized by deacetylation to its main active metabolite,

desacetylcephapirin.[1][2][3][4] This conversion occurs in the plasma, liver, and kidneys.[3] The

rate and extent of this metabolic process exhibit significant variation among different species,

with deacetylation being most rapid in rodents and progressively decreasing in dogs and

humans. In cattle, desacetylcephapirin is a significant residue found in milk, where it can persist

for as long as the parent drug. Other minor metabolites, such as cephapirin lactone and

hydrolyzed cephapirin, have also been identified in bovine milk. The primary route of excretion

for Cephapirin and its metabolites is through the urine.

Quantitative Data Comparison
The following tables summarize the pharmacokinetic parameters of Cephapirin and its primary

metabolite, desacetylcephapirin, in various species.
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Table 1: Pharmacokinetic Parameters of Cephapirin in Different Species

Species
Dose and
Route

Cmax
(µg/mL)

T1/2 (h)
AUC
(µg·h/mL)

Reference(s
)

Human 1 g IV 67 0.3 - 0.8 N/A

Cattle 10 mg/kg IM 13.3 - 15.8 0.66 N/A

Goat

300 mg

Intramammar

y

0.073 6.98 1.06 N/A

Dog 30 mg/kg IV ~45 ~0.5 ~35

Rat 20 mg/kg IV ~30 ~0.3 ~15

N/A: Data not available in the reviewed literature.

Table 2: Plasma Protein Binding of Cephapirin

Species Protein Binding (%) Reference(s)

Human 44 - 51

Cattle N/A

Dog 30

Rat 25

N/A: Data not available in the reviewed literature.

Table 3: Urinary Excretion of Cephapirin and Desacetylcephapirin
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Species
Dose and
Route

% of Dose
Excreted in
Urine (as
Cephapirin +
Desacetylceph
apirin)

Ratio of
Cephapirin:De
sacetylcephapi
rin in Urine

Reference(s)

Human 1 g IV ~93% (within 6h) 1:1

Dog 30 mg/kg IV ~98% (within 8h) 1:2

Rat 20 mg/kg IV ~90% (within 8h) 1:3

Cattle
300 mg

Intramammary

~0.28%

(cumulative over

5 days)

N/A

N/A: Data not available in the reviewed literature.

Metabolic Pathways
The primary metabolic pathway for Cephapirin is the hydrolysis of the acetyl group at the C-3

position to form desacetylcephapirin. A minor pathway involves the hydrolysis of the β-lactam

ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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